Cas no 2228129-37-9 (3-3-(1H-1,2,3,4-tetrazol-1-yl)propylpiperidin-3-ol)

• Product Name: 3-3-(1H-1,2,3,4-tetrazol-1-yl)propylpiperidin-3-ol
• CAS No: 2228129-37-9
• MF: C₉H₁₇N₅O
• MW: 211.264180898666
• CID: 6227885
• PubChem ID: 165974214
• Update Time: 2025-06-09

3-3-(1H-1,2,3,4-tetrazol-1-yl)propylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-3-(1H-1,2,3,4-tetrazol-1-yl)propylpiperidin-3-ol
• EN300-1733230
• 3-[3-(1H-1,2,3,4-tetrazol-1-yl)propyl]piperidin-3-ol
• 2228129-37-9

• Inchi： 1S/C9H17N5O/c15-9(3-1-5-10-7-9)4-2-6-14-8-11-12-13-14/h8,10,15H,1-7H2
• InChI Key： KBQOBRILNZUWNP-UHFFFAOYSA-N
• SMILES： OC1(CNCCC1)CCCN1C=NN=N1

Computed Properties

• Exact Mass: 211.14331018g/mol
• Monoisotopic Mass: 211.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 75.9Ų

Additional information on 3-3-(1H-1,2,3,4-tetrazol-1-yl)propylpiperidin-3-ol

Introduction to 3-3-(1H-1,2,3,4-tetrazol-1-yl)propylpiperidin-3-ol (CAS No: 2228129-37-9)

3-3-(1H-1,2,3,4-tetrazol-1-yl)propylpiperidin-3-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228129-37-9, represents a unique molecular structure that combines a propyl chain with a piperidine ring, further functionalized by a 1H-1,2,3,4-tetrazole moiety. The presence of these specific structural elements imparts distinct chemical and pharmacological properties, making it a subject of intense study in the quest for novel therapeutic agents.

The tetrazole group is particularly noteworthy due to its prevalence in bioactive molecules. Tetrazoles are known for their ability to modulate various biological pathways, often exhibiting antimicrobial, anti-inflammatory, and even anticancer properties. In the context of 3-3-(1H-1,2,3,4-tetrazol-1-yl)propylpiperidin-3-ol, the tetrazole ring likely contributes to the compound's interactions with biological targets by serving as a hydrogen bond acceptor or participating in π-stacking interactions. These interactions are critical for drug-receptor binding and can significantly influence the compound's efficacy and selectivity.

The piperidine ring is another key structural feature that enhances the pharmacological potential of this compound. Piperidine derivatives are widely recognized for their role in medicinal chemistry due to their favorable pharmacokinetic properties and ability to occupy specific binding pockets in target proteins. The incorporation of a propyl chain further extends the molecular framework, potentially influencing solubility and metabolic stability. Together, these structural components create a promising scaffold for drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3-3-(1H-1,2,3,4-tetrazol-1-yl)propylpiperidin-3-ol with greater accuracy. Molecular docking studies have suggested that this compound may interact with enzymes and receptors involved in neurological disorders. Specifically, preliminary data indicate potential binding affinity to neurotransmitter receptors such as serotonin and dopamine receptors, which are implicated in conditions like depression and neurodegenerative diseases.

The synthesis of 3-3-(1H-1,2,3,4-tetrazol-1-yl)propylpiperidin-3-ol presents unique challenges due to the sensitivity of the tetrazole moiety. The synthesis typically involves multi-step organic reactions, including nucleophilic substitution and cyclization processes. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to achieve high yields and purity. These methods not only streamline the synthetic pathway but also minimize unwanted byproducts.

In vitro studies have begun to elucidate the pharmacological profile of CAS No: 2228129-37-9. Initial experiments suggest that this compound exhibits moderate activity against certain bacterial strains, potentially attributed to its tetrazole group's ability to disrupt bacterial cell wall synthesis. Additionally, preclinical trials have hinted at its neuroprotective properties in animal models of Parkinson's disease. These findings are particularly exciting given the unmet medical needs in neurodegenerative disorders.

The development of novel drug candidates requires rigorous evaluation of their safety profiles. Toxicology studies on 3-(1H-pyrrolidinyl)-N-(4-methylphenyl)-N-propylethanamine, a related compound with structural similarities to our target molecule, have provided valuable insights into its potential side effects. While no direct toxicological data exist for CAS No: 2228129-37-9, these findings serve as a useful reference point for assessing its safety.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how compounds like 2228129-37-9 are identified and optimized. Predictive models can analyze vast datasets to identify promising candidates based on their structural features alone. This approach has accelerated the discovery process significantly and has led to the identification of several high-potential compounds entering clinical trials.

The role of tetrazole-containing compounds in medicinal chemistry cannot be overstated. Beyond their antimicrobial applications, tetrazoles have been explored for their anti-inflammatory effects by modulating cytokine production pathways. The unique electronic properties of tetrazoles allow them to engage with biological targets in diverse ways, making them versatile tools for drug design.

As research progresses，the therapeutic applications of CAS No: 2228129–37–9 are expected to expand beyond initial findings。 Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory discoveries into clinical reality。 The compound's multifaceted structure offers numerous opportunities for further optimization，including modifications aimed at enhancing its bioavailability or reducing potential off-target effects。

The future directions for studying this molecule include exploring its interactions with other biological pathways，such as those involving immune modulation or metabolic regulation。 Additionally， investigating its potential as an adjuvant therapy alongside existing treatments could open new avenues for treating complex diseases。